![molecular formula C17H24N2O4S B1227729 6-Methyl-2-[[2-(4-morpholinyl)-1-oxoethyl]amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid methyl ester](/img/structure/B1227729.png)
6-Methyl-2-[[2-(4-morpholinyl)-1-oxoethyl]amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid methyl ester
Overview
Description
6-methyl-2-[[2-(4-morpholinyl)-1-oxoethyl]amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid methyl ester is an amino acid amide.
Scientific Research Applications
Synthesis and Chemical Properties
Synthesis Techniques : A study outlined the chemoselective synthesis of 3-Methyl-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxylic acid, providing insights into the chemical properties and synthesis methods of similar compounds (Jayaraman, Sridharan, & Nagappan, 2010).
Crystal Structure Analysis : Another study focused on the crystal structure of methyl 2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate, offering insights into the structural aspects of similar chemical entities (Vasu, Nirmala, Chopra, Mohan, & Saravanan, 2004).
Applications in Organic Chemistry and Synthesis
Peptidomimetic Chemistry : Research on Fmoc-protected morpholine-3-carboxylic acid, synthesized from dimethoxyacetaldehyde and serine methyl ester, shows the application of related compounds in peptidomimetic chemistry (Sladojevich, Trabocchi, & Guarna, 2007).
Herbicidal Activity : Isoindoline-1,3-dione substituted benzoxazinone derivatives, containing a carboxylic ester group, have demonstrated significant herbicidal activities, indicating the potential application of similar chemical structures in agricultural chemistry (Huang et al., 2009).
Advanced Organic Synthesis
- Complex Organic Reactions : A study on the preparation of dihydropyrimidones showcases the complexity and versatility of reactions involving carboxylic acid esters and related structures (Goss, Dai, Lou, & Schaus, 2009).
properties
Molecular Formula |
C17H24N2O4S |
|---|---|
Molecular Weight |
352.5 g/mol |
IUPAC Name |
methyl 6-methyl-2-[(2-morpholin-4-ylacetyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate |
InChI |
InChI=1S/C17H24N2O4S/c1-11-3-4-12-13(9-11)24-16(15(12)17(21)22-2)18-14(20)10-19-5-7-23-8-6-19/h11H,3-10H2,1-2H3,(H,18,20) |
InChI Key |
VCOFQHYEUCQCLG-UHFFFAOYSA-N |
Canonical SMILES |
CC1CCC2=C(C1)SC(=C2C(=O)OC)NC(=O)CN3CCOCC3 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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